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Compound Name: Zenarestat

Cat. No.: B1682419 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Zenarestat, also known by its developmental codes FR-74366 and FK-366, is a potent inhibitor

of the enzyme aldose reductase.[1] This enzyme plays a crucial role in the polyol pathway,

which becomes particularly active under hyperglycemic conditions. By catalyzing the

conversion of glucose to sorbitol, aldose reductase contributes to the accumulation of sorbitol

in tissues, a process implicated in the long-term complications of diabetes mellitus, such as

neuropathy, nephropathy, and retinopathy. Zenarestat's inhibitory action on this enzyme has

made it a subject of significant research interest for its potential therapeutic applications in

managing these diabetic complications. This technical guide provides a comprehensive

overview of the chemical structure and synthesis of Zenarestat, presenting key data and

methodologies for the scientific community.

Chemical Structure
The chemical structure of Zenarestat is characterized by a substituted quinazoline-2,4-dione

core. Its systematic IUPAC name is 2-[3-[(4-bromo-2-fluorophenyl)methyl]-7-chloro-2,4-

dioxoquinazolin-1-yl]acetic acid.[2]

Caption: Chemical structure of Zenarestat.
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A summary of the key physicochemical properties of Zenarestat is provided in the table below.

Property Value Source

IUPAC Name

2-[3-[(4-bromo-2-

fluorophenyl)methyl]-7-chloro-

2,4-dioxoquinazolin-1-yl]acetic

acid

[2]

CAS Number 112733-06-9 [2]

Molecular Formula C₁₇H₁₁BrClFN₂O₄ [2]

Molecular Weight 441.64 g/mol [1]

Melting Point 223-224 °C [1]

XLogP3 3.3 [2]

SMILES

C1=CC2=C(C=C1Cl)N(C(=O)

N(C2=O)CC3=C(C=C(C=C3)B

r)F)CC(=O)O

[2]

Synthesis of Zenarestat
The synthesis of Zenarestat has been described in patents assigned to Fujisawa

Pharmaceutical Co., Ltd., namely US Patent 4,734,419 and EP 218,999.[1] The synthetic route

involves a multi-step process, which is outlined below.

Synthetic Pathway
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Zenarestat - Wikipedia [en.wikipedia.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1682419?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Zenarestat
https://pubchem.ncbi.nlm.nih.gov/compound/Zenarestat
https://pubchem.ncbi.nlm.nih.gov/compound/Zenarestat
https://en.wikipedia.org/wiki/Zenarestat
https://en.wikipedia.org/wiki/Zenarestat
https://pubchem.ncbi.nlm.nih.gov/compound/Zenarestat
https://pubchem.ncbi.nlm.nih.gov/compound/Zenarestat
https://www.benchchem.com/product/b1682419?utm_src=pdf-body
https://www.benchchem.com/product/b1682419?utm_src=pdf-body
https://en.wikipedia.org/wiki/Zenarestat
https://www.benchchem.com/product/b1682419?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Zenarestat
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Zenarestat | C17H11BrClFN2O4 | CID 5724 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Zenarestat: A Technical Overview of its Chemical
Structure and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682419#zenarestat-chemical-structure-and-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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